Cas no 224961-39-1 (2,5-Dihydroxy-4-cyanobenzoic acid methyl ester)

• Product Name: 2,5-Dihydroxy-4-cyanobenzoic acid methyl ester
• CAS No: 224961-39-1
• MF: C₉H₇NO₄
• MW: 193.156182527542
• CID: 4795513
• Update Time: 2025-09-28

2,5-Dihydroxy-4-cyanobenzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2,5-dihydroxybenzoate
• 2,5-Dihydroxy-4-cyanobenzoic acid methyl ester

• Inchi： 1S/C9H7NO4/c1-14-9(13)6-3-7(11)5(4-10)2-8(6)12/h2-3,11-12H,1H3
• InChI Key： ABSHJLXGEOUWAR-UHFFFAOYSA-N
• SMILES： OC1C=C(C#N)C(=CC=1C(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 1.9
• Topological Polar Surface Area: 90.6

Additional information on 2,5-Dihydroxy-4-cyanobenzoic acid methyl ester

Professional Introduction to 2,5-Dihydroxy-4-cyanobenzoic acid methyl ester (CAS No: 224961-39-1)

2,5-Dihydroxy-4-cyanobenzoic acid methyl ester, identified by the Chemical Abstracts Service Number (CAS No) 224961-39-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features, which include hydroxyl and cyano functional groups. The presence of these substituents imparts distinct chemical properties and reactivity patterns, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 2,5-Dihydroxy-4-cyanobenzoic acid methyl ester consists of a benzoic acid core substituted with hydroxyl groups at the 2- and 5-positions, and a cyano group at the 4-position. The methylation of the carboxylic acid group enhances its solubility in organic solvents and provides a reactive site for further functionalization. This structural configuration makes it an attractive candidate for use in medicinal chemistry applications, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoic acid derivatives. The hydroxyl and cyano groups in 2,5-Dihydroxy-4-cyanobenzoic acid methyl ester contribute to its ability to interact with biological targets in diverse ways. For instance, the hydroxyl groups can participate in hydrogen bonding interactions, while the cyano group can act as a bioisostere for other functional groups such as carboxylic acids or amides. These properties have been leveraged in the design of molecules with antimicrobial, anti-inflammatory, and anticancer activities.

One of the most compelling aspects of 2,5-Dihydroxy-4-cyanobenzoic acid methyl ester is its utility as a building block in synthetic chemistry. Its versatile reactivity allows for further derivatization through various chemical transformations, including esterification, amidation, and coupling reactions. These modifications can be tailored to produce compounds with specific biological activities. For example, researchers have utilized this compound to synthesize analogs that exhibit enhanced binding affinity to target proteins or improved metabolic stability.

Recent studies have highlighted the role of 2,5-Dihydroxy-4-cyanobenzoic acid methyl ester in the development of novel drug candidates. In particular, its derivatives have shown promise in preclinical models as inhibitors of key enzymes involved in disease pathways. The hydroxyl and cyano groups provide multiple sites for interaction with enzyme active sites, potentially leading to high selectivity and efficacy. Additionally, the methoxy group enhances lipophilicity, which can improve oral bioavailability—a critical factor in drug development.

The synthesis of 2,5-Dihydroxy-4-cyanobenzoic acid methyl ester typically involves multi-step organic reactions starting from commercially available precursors. Key steps include selective hydroxylation and cyanation of a benzoic acid derivative followed by methylation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. The ability to produce high-purity samples is crucial for downstream applications such as crystallographic studies or biological assays.

From a computational chemistry perspective, 2,5-Dihydroxy-4-cyanobenzoic acid methyl ester has been studied to understand its electronic structure and intermolecular interactions. Molecular modeling techniques have revealed insights into how its functional groups contribute to binding affinity and specificity when interacting with biological targets. These computational studies not only aid in rational drug design but also provide a foundation for experimental validation.

The pharmacokinetic properties of derivatives derived from 2,5-Dihydroxy-4-cyanobenzoic acid methyl ester are also areas of active investigation. Researchers are exploring how structural modifications affect absorption, distribution, metabolism, and excretion (ADME) profiles. Optimizing these properties is essential for translating promising preclinical candidates into viable therapeutics. The methoxy group plays a particularly important role here by modulating lipophilicity—a key determinant of oral bioavailability.

In conclusion,2,5-Dihydroxy-4-cyanobenzoic acid methyl ester (CAS No: 224961-39-1) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse applications across synthetic chemistry,bioorganic synthesis ,and medicinal chemistry .As research continues ,the full therapeutic promiseof this compoundand its derivativesis expectedto becomeeven moreapparent ,drivinginnovativedrugdiscoveryanddevelopmentefforts worldwide .